Cas no 91198-43-5 (Methanone, (3,4-dimethylphenyl)[4-(nitromethyl)phenyl]-)

• Product Name: Methanone, (3,4-dimethylphenyl)[4-(nitromethyl)phenyl]-
• CAS No: 91198-43-5
• MF: C₁₆H₁₅NO₃
• MW: 269.295204401016
• CID: 749375
• PubChem ID: 13221687
• Update Time: 2025-04-19

Methanone, (3,4-dimethylphenyl)[4-(nitromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone, (3,4-dimethylphenyl)[4-(nitromethyl)phenyl]-
• (3,4-dimethylphenyl)-[4-(nitromethyl)phenyl]methanone
• (3,4-Dimethylphenyl)[4-(nitromethyl)phenyl]methanone
• 91198-43-5
• DTXSID80529466

• Inchi： 1S/C16H15NO3/c1-11-3-6-15(9-12(11)2)16(18)14-7-4-13(5-8-14)10-17(19)20/h3-9H,10H2,1-2H3
• InChI Key： LGNVWSALNSJQII-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C[N+](=O)[O-])=CC=1)C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 269.10519334g/mol
• Monoisotopic Mass: 269.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 62.9Ų